Cas no 31009-06-0 (6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid)

• Product Name: 6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid
• CAS No: 31009-06-0
• MF: C₁₁H₅F₄NO₂
• MW: 259.15651679039
• CID: 293040
• PubChem ID: 21452045
• Update Time: 2025-04-19

6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 6-fluoro-2-(trifluoromethyl)-
• 6-fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid
• MFCD20925457
• SB71142
• RVQQIQCSUJBIMH-UHFFFAOYSA-N
• 31009-06-0
• 6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylicacid
• SCHEMBL11669211
• DTXSID60614107
• 6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid

• Inchi： 1S/C11H5F4NO2/c12-5-1-2-8-6(3-5)7(10(17)18)4-9(16-8)11(13,14)15/h1-4H,(H,17,18)
• InChI Key： RVQQIQCSUJBIMH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=C2C=C(C=CC2=N1)F)(F)F

Computed Properties

• Exact Mass: 259.02565
• Monoisotopic Mass: 259.02564105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 327.4±42.0 °C at 760 mmHg
• Flash Point: 151.8±27.9 °C
• PSA: 50.19
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids